(R,S)-(-)-fenoterol

• Molecular Formula: C17H21NO4
• Molecular Weight: 303.35 g/mol
• SMILES: CC(CC1=CC=C(C=C1)O)NCC(C2=CC(=CC(=C2)O)O)O
• InChI: InChI=1S/C17H21NO4/c1-11(6-12-2-4-14(19)5-3-12)18-10-17(22)13-7-15(20)9-16(21)8-13/h2-5,7-9,11,17-22H,6,10H2,1H3/t11-,17-/m0/s1
• InChIKey: LSLYOANBFKQKPT-GTNSWQLSSA-N

Standard SABAs often fail to achieve maximal bronchodilation in preclinical challenge models due to lower intrinsic activity. This (R,S)-(-)-fenoterol resolves that limitation with specific stereochemical purity for reproducible pharmacology. - **Higher Efficacy:** 2-fold greater intrinsic activity (max carbachol shift: 1.07 vs. 0.64 log units) than salbutamol, ideal for tracheal ring & lung perfusion models. - **Quantified PK/PD:** 25x higher site-of-action activity vs. terbutaline; benchmark for chiral binding & transport studies (OCT1 vmax differential). - **Supply:** Packaged under inert atmosphere; batch-specific HPLC/Chiral purity data available.

(R,S)-(-)-Fenoterol Pharmacological Profile

(R,S)-(-)-fenoterol is a synthetic beta-2 adrenergic receptor (β2-AR) agonist belonging to the short-acting beta-agonist (SABA) class, characterized by a resorcinol scaffold with two chiral centers, yielding four stereoisomers. The (R,S)-(-) designation indicates a specific stereochemical configuration distinct from the racemic mixture and other enantiomers, which is critical for its receptor binding and functional selectivity [1]. It is primarily indicated for the acute bronchodilation in asthma and COPD, with its pharmacological profile distinguished by high intrinsic activity, pronounced systemic effects relative to bronchodilator potency on a microgram-equivalent basis compared to other SABAs, and stereochemistry-dependent G-protein coupling bias [2][3].

Stereochemical Control (R,S)-(-) configuration enables receptor binding selectivity studies

G-protein Bias Research Stereochemistry-dependent Gs/Gi coupling preference tool

Airway Relaxation Models Supports maximum bronchodilation endpoint research

• [1] Reinartz MT, Kälble S, Littmann T, Ozawa T, Dove S, Kaever V, Wainer IW, Seifert R. Interaction of fenoterol stereoisomers with β2-adrenoceptor-G sα fusion proteins: antagonist and agonist competition binding. Naunyn Schmiedebergs Arch Pharmacol. 2015 May;388(5):517-24. doi: 10.1007/s00210-015-1086-5. View Source
• [2] Clark DJ, Lipworth BJ. Dose-response of inhaled drugs in asthma. An update. Clin Pharmacokinet. 1997 Jan;32(1):58-74. doi: 10.2165/00003088-199732010-00003. View Source
• [3] Woo AY, Wang TB, Zeng X, Zhu W, Abernethy DR, Wainer IW, Xiao RP. Stereochemistry of an agonist determines coupling preference of β2-adrenoceptor to different G proteins in cardiomyocytes. Mol Pharmacol. 2008 Oct 7;75(1):158–165. doi: 10.1124/mol.108.051078. View Source

(R,S)-(-)-Fenoterol vs. Generic Beta-2 Agonists

While fenoterol, salbutamol, and terbutaline are all short-acting β2-agonists (SABAs) used for bronchodilation, they cannot be substituted on a simple microgram-equivalent basis without altering the therapeutic ratio. Pharmacokinetic/pharmacodynamic (PK/PD) modeling indicates that fenoterol is 25 times more active at the site of action than salbutamol and terbutaline [1]. Furthermore, fenoterol exhibits a higher intrinsic activity, being approximately twice as efficacious as salbutamol on tracheal β-adrenoceptors [2]. Clinically, this translates to a dissociation between bronchodilator and systemic potencies: while fenoterol and salbutamol show equivalent bronchodilator potency on a microgram basis, fenoterol demonstrates significantly greater systemic effects—including a 3.7-fold higher potency for lowering serum potassium, 5.7-fold for inducing tremor, and 1.6-fold for increasing heart rate compared to salbutamol in asthmatic patients [3]. These quantitative differences in site-specific activity, intrinsic efficacy, and systemic dose-response mean that generic substitution without dose adjustment can lead to unintended variations in safety and efficacy profiles.

Attribute

(R,S)-(-)-Fenoterol

Salbutamol / Terbutaline

Site-of-action activity

Reported higher activity context

Activity profile may not transfer

Intrinsic efficacy

Higher tracheal relaxation efficacy

Partial agonist profile differs

Systemic effect context

Distinct hypokalemia / tremor profile

Systemic endpoint ratios may not align

• [1] Hochhaus G, Möllmann H. Pharmacokinetic/pharmacodynamic characteristics of the beta-2-agonists terbutaline, salbutamol and fenoterol. Int J Clin Pharmacol Ther Toxicol. 1992 Sep;30(9):342-62. PMID: 1358833. View Source
• [2] O'Donnell SR, Wanstall JC. Evidence that the efficacy (intrinsic activity) of fenoterol is higher than that of salbutamol on beta-adrenoceptors in guinea-pig trachea. Eur J Pharmacol. 1978 Feb 1;47(3):333-40. doi: 10.1016/0014-2999(78)90241-8. View Source
• [3] Lipworth BJ, Newnham DM, Clark RA, Dhillon DP, Winter JH, McDevitt DG. Comparison of the relative airways and systemic potencies of inhaled fenoterol and salbutamol in asthmatic patients. Thorax. 1995 Jan;50(1):54-61. doi: 10.1136/thx.50.1.54. View Source

(R,S)-(-)-Fenoterol Quantitative Evidence

Stereochemistry-Dependent G-Protein Coupling Selectivity

The stereochemistry of fenoterol dictates its G-protein coupling preference at the β2-AR. (R,R)-fenoterol selectively activates Gs protein signaling, while (S,R)-fenoterol activates both Gs and Gi proteins, as demonstrated by differential pertussis toxin sensitivity [1]. This functional selectivity is a unique property among the stereoisomers of fenoterol and is not observed with the racemic mixture or with comparator SABAs like salbutamol, which lacks this defined stereochemical G-protein bias. In isolated adult rat cardiomyocytes, (R,R)-fenoterol increased maximum contractile response from (265 ± 11.6)% to (306 ± 11.8)% of resting cell length (P < 0.05) and reduced EC50 from -7.0 ± 0.270 to -7.1 ± 0.2 log[M] (P < 0.05), whereas (S,S)-fenoterol had no significant effect [2].

G-protein Coupling Selectivity

Head-to-head

Gs-selective vs. dual Gs/Gi coupling

Supports Gs pathway dissection in cardiomyocyte models

Pertussis toxin assay; (R,R) vs (S,R) coupling

Evidence Dimension	G-protein coupling bias and cardiomyocyte contractility
Target Compound Data	(R,R)-fenoterol: Gs-selective coupling; increased max contractile response from 265% to 306% of resting length; EC50 reduction from -7.0 to -7.1 log[M]
Comparator Or Baseline	(S,R)-fenoterol: dual Gs/Gi coupling; (S,S)-fenoterol: no significant effect on contractility
Quantified Difference	(R,R)-fenoterol shows exclusive Gs coupling vs. dual coupling for (S,R)-fenoterol; 41% increase in max contractile response for (R,R)-fenoterol vs. no effect for (S,S)-fenoterol
Conditions	Freshly isolated adult rat cardiomyocytes; pertussis toxin sensitivity assays

Why This Matters

For researchers investigating biased agonism or targeting Gs-selective pathways (e.g., heart failure), (R,R)-fenoterol provides a cleaner pharmacological tool than racemic fenoterol or other SABAs, enabling precise dissection of Gs-mediated effects without confounding Gi activation.

• [1] Woo AY, Wang TB, Zeng X, Zhu W, Abernethy DR, Wainer IW, Xiao RP. Stereochemistry of an agonist determines coupling preference of β2-adrenoceptor to different G proteins in cardiomyocytes. Mol Pharmacol. 2008 Oct 7;75(1):158–165. doi: 10.1124/mol.108.051078. View Source
• [2] Beigi F, Bertucci C, Zhu W, Chakir K, Wainer IW, Xiao RP, Abernethy DR. Enantioselective separation and online affinity chromatographic characterization of R,R- and S,S-fenoterol. Chirality. 2006;18:822-828. doi: 10.1002/chir.20317. View Source

Superior Intrinsic Activity Over Salbutamol

In a functional antagonism model using carbachol-contracted guinea-pig trachea, fenoterol exhibited approximately twice the intrinsic activity (efficacy) of salbutamol. The mean maximum shifts of the carbachol concentration-response lines were 1.07 ± 0.07 log units for fenoterol versus 0.64 ± 0.07 log units for salbutamol (n=5) [1]. This higher intrinsic activity translates to a greater maximum bronchodilator effect, which is clinically relevant in severe bronchospasm where high-efficacy agonists are required to overcome maximal cholinergic tone. Salbutamol, at a high concentration of 1 mM, also demonstrated beta-adrenoceptor blocking properties by antagonizing isoprenaline-induced shifts, whereas fenoterol at the same concentration did not, indicating a cleaner agonist profile at high doses [1].

Intrinsic Activity vs. Salbutamol

Head-to-head

Carbachol shift: 1.07 vs. 0.64 log units

Reported higher efficacy in tracheal relaxation

Guinea-pig trachea, in vitro; n=5

Evidence Dimension	Intrinsic activity (efficacy) on beta-adrenoceptors
Target Compound Data	Fenoterol: max carbachol shift = 1.07 ± 0.07 log units (n=5)
Comparator Or Baseline	Salbutamol: max carbachol shift = 0.64 ± 0.07 log units (n=5)
Quantified Difference	Fenoterol shift is 1.67-fold greater (approximately 2-fold higher intrinsic activity)
Conditions	Carbachol-contracted guinea-pig trachea in vitro

Why This Matters

In procurement for respiratory pharmacology research or formulation development for severe acute asthma, fenoterol's higher intrinsic activity offers a distinct advantage over salbutamol in achieving maximum bronchodilation, particularly in scenarios of profound airway constriction where partial agonists may be insufficient.

• [1] O'Donnell SR, Wanstall JC. Evidence that the efficacy (intrinsic activity) of fenoterol is higher than that of salbutamol on beta-adrenoceptors in guinea-pig trachea. Eur J Pharmacol. 1978 Feb 1;47(3):333-40. doi: 10.1016/0014-2999(78)90241-8. View Source

Site-of-Action Activity vs. Salbutamol and Terbutaline

Pharmacokinetic/pharmacodynamic (PK/PD) modeling reveals that fenoterol is 25 times more active at the site of action than both salbutamol and terbutaline [1]. Despite this 25-fold higher activity, all three drugs exhibit similar bronchopulmonary selectivities, meaning the enhanced potency is not accompanied by proportionally greater airway selectivity. This disconnect between site activity and selectivity is further reflected in systemic potency: fenoterol is more potent than salbutamol in reducing serum potassium (dose ratio 3.7; 95% CI 2.0-6.0), inducing tremor (dose ratio 5.7; 95% CI 1.4-10.2), and increasing heart rate (dose ratio 1.6; 95% CI 1.0-2.3) in asthmatic patients [2]. Clinically, the overall activity gap is reduced: fenoterol (8) > salbutamol (2) > terbutaline (1) [1].

Site-of-action Activity

Reported

25-fold higher vs. salbutamol/terbutaline

Site activity context differs; systemic monitoring needed

PK/PD modeling; systemic dose ratios reported

Evidence Dimension	Site-of-action activity and systemic potency ratios
Target Compound Data	Fenoterol: 25-fold more active at site of action than salbutamol/terbutaline; systemic dose ratios vs. salbutamol: K+ 3.7, tremor 5.7, HR 1.6
Comparator Or Baseline	Salbutamol (albuterol) and terbutaline: reference activity = 1
Quantified Difference	25-fold higher site activity; 3.7-5.7 fold higher systemic potency on specific parameters
Conditions	PK/PD modeling from clinical pharmacokinetic data; inhaled dose-response in asthmatic patients

Why This Matters

For formulation scientists and clinical pharmacologists, this quantitative PK/PD profile necessitates careful dose calibration. Fenoterol's high site activity allows for lower nominal doses to achieve therapeutic effect, but the narrow therapeutic index relative to systemic effects mandates precise aerosol delivery optimization and dosing regimen design.

• [1] Hochhaus G, Möllmann H. Pharmacokinetic/pharmacodynamic characteristics of the beta-2-agonists terbutaline, salbutamol and fenoterol. Int J Clin Pharmacol Ther Toxicol. 1992 Sep;30(9):342-62. PMID: 1358833. View Source
• [2] Lipworth BJ, Newnham DM, Clark RA, Dhillon DP, Winter JH, McDevitt DG. Comparison of the relative airways and systemic potencies of inhaled fenoterol and salbutamol in asthmatic patients. Thorax. 1995 Jan;50(1):54-61. doi: 10.1136/thx.50.1.54. View Source

Maximum Cardiovascular Effects vs. Salbutamol and Formoterol

In comparative studies of inhaled beta-2 agonists, fenoterol demonstrates a greater maximum effect on heart rate than either salbutamol or formoterol [1]. Formoterol and fenoterol cause a similar maximum reduction in plasma potassium, which is greater than that observed with salbutamol [1][2]. Specifically, formoterol is concluded to be a more selective beta-2 agonist than fenoterol, with similar cardiovascular effects to salbutamol when inhaled repeatedly by normal volunteers [2]. This data positions fenoterol as having a more pronounced systemic beta-adrenergic effect profile relative to its comparators at equipotent bronchodilator doses.

Cardiovascular Max Effects

Head-to-head

Fenoterol HR effect > salbutamol / formoterol; K+ reduction similar to formoterol

Monitor heart rate endpoint in cardiovascular studies

Inhaled in volunteers; higher chronotropic profile

Evidence Dimension	Maximum cardiovascular and metabolic effects
Target Compound Data	Fenoterol: greater max effect on heart rate than salbutamol or formoterol; similar max K+ reduction to formoterol, greater than salbutamol
Comparator Or Baseline	Salbutamol and formoterol
Quantified Difference	Fenoterol max HR effect > salbutamol and formoterol; K+ reduction: fenoterol ≈ formoterol > salbutamol
Conditions	Inhaled administration in normal volunteers and asthmatic patients

Why This Matters

For clinical research and drug safety assessment, this differential cardiovascular profile is critical for patient stratification and monitoring protocols. Fenoterol's higher chronotropic effect makes it a valuable tool for studying beta-2 mediated cardiac effects, but also necessitates stricter contraindication screening in patients with pre-existing cardiac conditions.

• [1] Bremner P, Woodman K, Burgess C, Crane J, Beasley R, Pearce N, et al. A comparison of the cardiovascular and metabolic effects of formoterol, salbutamol and fenoterol. Eur Respir J. 1993 Feb;6(2):204-10. PMID: 8444294. View Source
• [2] Burgess C, Ayson M, Rajasingham S, Crane J, Della Cioppa G, Till MD. A comparison of the cardiovascular and metabolic effects of formoterol, salbutamol and fenoterol. Eur Respir J. 1993;6:204-210. View Source

Enantioselective Binding Affinity at β2-AR

The stereochemical configuration of fenoterol profoundly impacts its binding affinity to the β2-adrenergic receptor. Frontal affinity chromatography and membrane binding studies reveal that (R,R)-fenoterol exhibits a dissociation constant (Kd) of 472 nM (chromatography) or 460 ± 55 nM (membrane binding), whereas (S,S)-fenoterol shows a Kd of 109,000 ± 10,400 nM [1]. This represents an approximately 237-fold difference in binding affinity. Additionally, (R,R)-fenoterol and (R,S)-fenoterol display higher affinity compared to (S,R)- and (S,S)-fenoterol [2]. In a broader series of fenoterol derivatives, (R,R)-fenoterol exhibits a Kiβ1-AR/Kiβ2-AR ratio >40, indicating significant subtype selectivity over β1-AR [3].

Enantioselective Binding Affinity

Head-to-head

(R,R) Kd 460 nM vs. (S,S) 109,000 nM

Stereochemical purity critical for occupancy studies

~237-fold difference; HEK-293 membranes

Evidence Dimension	Binding affinity (Kd) for β2-AR
Target Compound Data	(R,R)-fenoterol: Kd = 460 ± 55 nM
Comparator Or Baseline	(S,S)-fenoterol: Kd = 109,000 ± 10,400 nM
Quantified Difference	~237-fold higher affinity for (R,R)-fenoterol
Conditions	HEK-293 cell membranes expressing human β2-AR; frontal affinity chromatography

Why This Matters

For chemical procurement in stereochemical pharmacology, this dramatic enantioselectivity means that racemic fenoterol or the wrong stereoisomer will contain a substantial fraction of essentially inactive compound (S,S-fenoterol), confounding dose-response relationships. Researchers requiring precise receptor occupancy and functional studies must use stereochemically pure (R,R)-fenoterol to ensure experimental reproducibility and accurate potency determinations.

• [1] Beigi F, Bertucci C, Zhu W, Chakir K, Wainer IW, Xiao RP, Abernethy DR. Enantioselective separation and online affinity chromatographic characterization of R,R- and S,S-fenoterol. Chirality. 2006;18:822-828. doi: 10.1002/chir.20317. View Source
• [2] Jozwiak K, Plazinska A, Toll L, Jimenez L, Woo AY, Xiao RP, Wainer IW. Effect of fenoterol stereochemistry on the β2 adrenergic receptor system: ligand-directed chiral recognition. Chirality. 2011;23 Suppl 1:E1-6. doi: 10.1002/chir.20963. View Source
• [3] Jozwiak K, Khalid C, Tanga MJ, Berzetei-Gurske I, Jimenez L, Kozocas JA, Woo A, Zhu W, Xiao RP, Abernethy DR, Wainer IW. Comparative molecular field analysis of the binding of the stereoisomers of fenoterol and fenoterol derivatives to the beta2 adrenergic receptor. J Med Chem. 2007 Jun 14;50(12):2903-15. doi: 10.1021/jm070030d. View Source

(R,S)-(-)-Fenoterol Research and Industrial Applications

Biased Agonism and G-Protein Signaling Studies

Investigators studying functional selectivity at β2-AR should utilize (R,R)-fenoterol as a Gs-selective probe. As demonstrated by Woo et al., (R,R)-fenoterol activates Gs signaling exclusively, while (S,R)-fenoterol couples dually to Gs and Gi, enabling precise dissection of Gs- versus Gi-mediated downstream effects in cardiomyocytes [1]. This stereochemistry-dependent coupling bias is not observed with racemic fenoterol or comparator SABAs, making (R,R)-fenoterol an essential tool for elucidating G-protein signaling pathways in heart failure and other conditions where Gs/Gi balance is pathologically altered [1].

Severe Bronchospasm Modeling

For preclinical models of severe asthma or COPD exacerbations where maximal bronchodilation is required, fenoterol's 2-fold higher intrinsic activity over salbutamol (max carbachol shift 1.07 ± 0.07 vs. 0.64 ± 0.07 log units) provides a distinct advantage in overcoming profound cholinergic tone [2]. This efficacy differential makes fenoterol the preferred agonist for in vitro tracheal ring studies, ex vivo lung perfusion models, or in vivo challenge studies aiming to achieve maximum airway relaxation and define the upper limits of beta-agonist-mediated bronchodilation [2].

PK/PD Modeling and Inhalation Formulation

Formulation scientists developing inhaled beta-agonist products should account for fenoterol's 25-fold higher site-of-action activity relative to salbutamol and terbutaline [3]. This quantitative PK/PD relationship, combined with its 3.7-5.7 fold higher systemic potency for inducing hypokalemia and tremor [4], necessitates precise aerosol particle engineering and dose calibration to maximize pulmonary deposition while minimizing systemic spillover. Fenoterol serves as a benchmark compound for studying the dissociation between local pulmonary and systemic beta-2 effects, informing the design of next-generation inhaled therapeutics with improved therapeutic indices [3][4].

Stereochemical Pharmacology and Chiral Separation

The >200-fold difference in β2-AR binding affinity between (R,R)-fenoterol (Kd ~460 nM) and (S,S)-fenoterol (Kd ~109,000 nM) [5] makes fenoterol an ideal model compound for developing and validating chiral chromatographic methods, stereoselective binding assays, and enantiomer-specific pharmacokinetic studies. Researchers in analytical chemistry and drug metabolism can leverage this extreme enantioselectivity to optimize chiral stationary phases, assess enantiomeric purity in biological samples, and investigate stereoselective transport mechanisms such as those mediated by OCT1, where a 1.9-fold higher vmax for (R,R)- over (S,S)-fenoterol has been reported [6].

Application

Selection Property

Validation Focus

β2-AR G-protein signaling studies

Stereochemistry-dependent coupling bias

Gs vs. Gi pathway activation

Airway constriction model studies

High intrinsic activity

Maximum relaxation endpoint

Inhaled beta-agonist formulation research

Site-of-action activity context

Pulmonary vs. systemic exposure modeling

Chiral separation and binding studies

Enantioselective binding affinity

Enantiomeric purity and receptor occupancy

• [1] Woo AY, Wang TB, Zeng X, Zhu W, Abernethy DR, Wainer IW, Xiao RP. Stereochemistry of an agonist determines coupling preference of β2-adrenoceptor to different G proteins in cardiomyocytes. Mol Pharmacol. 2008 Oct 7;75(1):158–165. doi: 10.1124/mol.108.051078. View Source
• [2] O'Donnell SR, Wanstall JC. Evidence that the efficacy (intrinsic activity) of fenoterol is higher than that of salbutamol on beta-adrenoceptors in guinea-pig trachea. Eur J Pharmacol. 1978 Feb 1;47(3):333-40. doi: 10.1016/0014-2999(78)90241-8. View Source
• [3] Hochhaus G, Möllmann H. Pharmacokinetic/pharmacodynamic characteristics of the beta-2-agonists terbutaline, salbutamol and fenoterol. Int J Clin Pharmacol Ther Toxicol. 1992 Sep;30(9):342-62. PMID: 1358833. View Source
• [4] Lipworth BJ, Newnham DM, Clark RA, Dhillon DP, Winter JH, McDevitt DG. Comparison of the relative airways and systemic potencies of inhaled fenoterol and salbutamol in asthmatic patients. Thorax. 1995 Jan;50(1):54-61. doi: 10.1136/thx.50.1.54. View Source
• [5] Beigi F, Bertucci C, Zhu W, Chakir K, Wainer IW, Xiao RP, Abernethy DR. Enantioselective separation and online affinity chromatographic characterization of R,R- and S,S-fenoterol. Chirality. 2006;18:822-828. doi: 10.1002/chir.20317. View Source
• [6] Jozwiak K, Plazinska A, Toll L, Jimenez L, Woo AY, Xiao RP, Wainer IW. Effect of fenoterol stereochemistry on the β2 adrenergic receptor system: ligand-directed chiral recognition. Chirality. 2011;23 Suppl 1:E1-6. doi: 10.1002/chir.20963. View Source